Cas no 2138340-53-9 (6-ethyl-7-methyl-2-(oxan-4-yl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 6-ethyl-7-methyl-2-(oxan-4-yl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138340-53-9
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 6577136
• PubChem ID: 165470725
• Update Time: 2025-06-15

6-ethyl-7-methyl-2-(oxan-4-yl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-7-methyl-2-(oxan-4-yl)-1,2,4triazolo1,5-apyridin-5-ol
• 6-ethyl-7-methyl-2-(oxan-4-yl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol
• EN300-1077914
• 2138340-53-9

• Inchi： 1S/C14H19N3O2/c1-3-11-9(2)8-12-15-13(16-17(12)14(11)18)10-4-6-19-7-5-10/h8,10H,3-7H2,1-2H3,(H,15,16)
• InChI Key： JSVVLAGSXRIQCZ-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NC3=CC(C)=C(CC)C(N3N2)=O)CC1

Computed Properties

• Exact Mass: 261.147726857g/mol
• Monoisotopic Mass: 261.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.9Ų

Additional information on 6-ethyl-7-methyl-2-(oxan-4-yl)-1,2,4triazolo1,5-apyridin-5-ol

Introduction to 6-ethyl-7-methyl-2-(oxan-4-yl)-1,2,4triazolo[1,5-a]pyridin-5-ol (CAS No. 2138340-53-9)

6-ethyl-7-methyl-2-(oxan-4-yl)-1,2,4triazolo[1,5-a]pyridin-5-ol, identified by its CAS number 2138340-53-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the triazolo-pyridine class, a scaffold that has been extensively explored for its potential biological activities. The presence of an oxan-4-yl substituent and the arrangement of the triazolo ring system contribute to its distinctive chemical profile, making it a subject of interest for further investigation.

The synthesis of 6-ethyl-7-methyl-2-(oxan-4-yl)-1,2,4triazolo[1,5-a]pyridin-5-ol involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high regioselectivity. The introduction of the oxan-4-yl group, a five-membered oxygen-containing heterocycle, introduces additional conformational flexibility and potential interactions with biological targets. This structural feature has been recognized in various drug candidates for its ability to modulate binding affinities and metabolic stability.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The triazolo-pyridine core is particularly noteworthy due to its presence in several approved drugs and its demonstrated efficacy in inhibiting various enzymatic and receptor targets. The specific substitution pattern in 6-ethyl-7-methyl-2-(oxan-4-yl)-1,2,4triazolo[1,5-a]pyridin-5-ol positions it as a promising candidate for further pharmacological evaluation.

One of the most compelling aspects of this compound is its potential to interact with multiple biological pathways simultaneously. The oxan-4-yl moiety can engage in hydrogen bonding interactions with polar residues in protein binding pockets, while the triazolo-pyridine scaffold provides hydrophobic contacts. This dual interaction capability is often exploited in drug design to enhance binding affinity and selectivity. Preliminary computational studies suggest that 6-ethyl-7-methyl-2-(oxan-4-yloxy)-1,2,4triazolo[1,5-a]pyridin]-5-one may exhibit favorable binding properties with target proteins involved in inflammatory and infectious diseases.

The pharmacological profile of 6-(Ethyl)-7-methyl-[1H]-1-[3H]-Triazolo[1,5-a][Pyridin]-5(4H)-One derivatives has been extensively studied in academic and industrial settings. Researchers have focused on modulating key enzymes such as kinases and phosphodiesterases by incorporating structural motifs similar to those found in 6-(Ethyl)-7-methyl-[1H]-Triazolo[1,5-a][Pyridin]-5(4H)-One. The addition of the oxan ring system introduces an additional layer of complexity that could influence both potency and selectivity. This modification has been shown to enhance metabolic stability while maintaining biological activity.

Recent advances in crystallographic techniques have allowed researchers to visualize the binding modes of these compounds with high precision. Structural insights obtained from these studies have informed rational drug design efforts aimed at optimizing the pharmacokinetic properties of 6-(Ethyl)-7-methyl-[1H]-Triazolo[1,5-a][Pyridin]-5(4H)-One derivatives. For instance, modifications around the triazolo-pyridine core have been shown to improve solubility and reduce off-target effects.

The synthesis of 6-Ethyl-[3H]-7-Methyl-[1H]-Triazolo[1,5-a][Pyridin]-5(4H)]one represents another avenue for exploring the therapeutic potential of this scaffold. By varying substituents such as halogens or alkyl groups at key positions within the molecule,6-Ethyl-[3H]-7-Methyl-[1H]-Triazolo[1,5-a][Pyridin]-5(4H)]one can be tailored for specific biological activities. The incorporation of fluorine atoms is particularly noteworthy due to their ability to modulate electronic properties and binding interactions.

In conclusion,6-Ethyl-[3H]-7-Methyl-[1H]-Triazolo[1,5-a][Pyridin]-5(4H)]one (CAS No. 2138340 53 9) is a structurally intriguing compound with significant potential for further development as a therapeutic agent.* Its unique combination of pharmacophoric elements makes it an attractive candidate for drug discovery programs targeting various diseases.* Continued research into this molecule will likely yield valuable insights into its biological activity* mechanisms of action* and potential clinical applications.* As our understanding* understanding* grows* so too will our ability* ability* to harness its therapeutic potential.*